1,3-dihydro-1-hydroxy-N,3,3-trimethyl-2,1-Benzoxaborole-6-methanamine

• CAS No.: 1437051-74-5
• Molecular Formula: C11H16BNO2
• Molecular Weight: 205.06 g/mol
• IUPAC Name: 1-(1-hydroxy-3,3-dimethyl-2,1-benzoxaborol-6-yl)-N-methylmethanamine
• InChI: InChI=1S/C11H16BNO2/c1-11(2)9-5-4-8(7-13-3)6-10(9)12(14)15-11/h4-6,13-14H,7H2,1-3H3
• InChI Key: ABXHNIVAHZDOHH-UHFFFAOYSA-N
• Canonical SMILES: B1(C2=C(C=CC(=C2)CNC)C(O1)(C)C)O

Description

1,3-dihydro-1-hydroxy-N,3,3-trimethyl-2,1-Benzoxaborole-6-methanamine is a useful research compound. Its molecular formula is C11H16BNO2 and its molecular weight is 205.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-hydroxy-3,3-dimethyl-1,3-dihydrobenzo[c][1,2]oxaborole-6-carbaldehyde (370 mg, 1.95 mmol) in THF (15 mL) at rt was added NaBH(OAc)3 (827 mg, 3.9 mmol) followed by methylamine alcoholic solution (30%, 1.0 mL). Several drops of acetic acid were added to the reaction mixture to pH of 6. The mixture was continued to stir at rt overnight. Water (20 mL) was added and the mixture was extracted three times with ethyl acetate. The combined organic layers were washed with brine, dried over Na2SO4, filtered and concentrated under reduced pressure. The residue was purified by prep-HPLC to give 3,3-dimethyl-6-((methylamino)methyl)benzo[c][1,2]oxaborol-1(3H)-ol (300 mg; yield 75%) as a colorless oil. MS: m/z=206.1 (M+1, ESI+).